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Compound of Interest

Compound Name: 4-lodo-m-xylene

Cat. No.: B031699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodo-m-xylene (CAS 4214-28-2),
a key chemical intermediate in various synthetic applications. This document details its
physicochemical properties, safety and handling protocols, and its role in the synthesis of
specialized inhibitors.

Core Properties and Specifications

4-lodo-m-xylene, also known as 1-lodo-2,4-dimethylbenzene, is a clear yellow liquid.[1][2] Its
core physicochemical properties are summarized in the table below for easy reference.
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Property Value Source(s)
CAS Number 4214-28-2 [1]1[3][4]
Molecular Formula CsHol [1][3][4]
Molecular Weight 232.06 g/mol [1114]
Density 1.628 g/mL at 25 °C [1]

Boiling Point 231-232 °C [3]
105-106 °C at 5 mm Hg [1]

Flash Point

>230 °F (>110 °C)

[1]

Refractive Index

1.598

[3]

Solubility

Not miscible or difficult to mix

in water.

[213]15]

Physical State

Liquid

[1](216]

Appearance Clear yellow liquid [11[2]
Store in a dark place, sealed in
a dry, room temperature

Storage [6]

environment. It is light-

sensitive.

Spectroscopic Data

While specific spectra are not provided, typical spectroscopic data for a compound with this

structure would include:

e 1H NMR: Peaks corresponding to two distinct methyl groups and three aromatic protons.

e 13C NMR: Signals for eight distinct carbon atoms, including two methyl carbons and six

aromatic carbons (four substituted and two unsubstituted).

¢ IR Spectroscopy: Characteristic peaks for C-H stretching of the methyl groups and the

aromatic ring, as well as C=C stretching within the aromatic ring.
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Synthesis and Reactivity

4-lodo-m-xylene is a versatile reactant in organic synthesis. A common application is its use in
the preparation of paralog-selective Hsp90 inhibitors.[5][7][8] The iodine substituent makes it
suitable for various coupling reactions, such as Suzuki, Heck, and Sonogashira couplings,
which are fundamental in the construction of more complex molecules in drug discovery.

lllustrative Synthetic Pathway

The following diagram illustrates a generalized workflow for a Suzuki coupling reaction
involving 4-lodo-m-xylene.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b031699?utm_src=pdf-body
https://chemicals.thermofisher.kr/apac/product/A16878.09
https://www.usbio.net/biochemicals/432843/4-Iodo-m-xylene/data-sheet
https://cymitquimica.com/products/02-A16878/4-iodo-m-xylene-98/
https://www.benchchem.com/product/b031699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

Aryl Boronic Acid

or Ester

4-lodo-m-xylene

Catalytic System

Base
(e.g., Na=COs, K3POa)

Palladium Catalyst
(e.g., Pd(PPhs)a)

Coupled Product
(Biaryl Compound)

Products & Byproducts

Inorganic Salts

Reaction Conditions

—_————

Inert Atmosphere NG
(e.g., N2, Ar)
Solvent NS
(e.g., Toluene, Dioxane)

______________
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Generalized Suzuki Coupling Workflow

Experimental Protocol: Suzuki Coupling
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The following is a generalized experimental protocol for a Suzuki coupling reaction using 4-
lodo-m-xylene. Researchers should adapt this protocol based on the specific boronic acid or
ester being used.

o Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or
argon), combine 4-lodo-m-xylene (1.0 eq), the aryl boronic acid or ester (1.1-1.5 eq), and a
palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (0.02-0.05 eq).

e Solvent and Base Addition: Add a degassed solvent, such as toluene or dioxane, followed by
an aqueous solution of a base, typically sodium carbonate (2 M solution, 2.0 eq) or
potassium phosphate.

» Reaction Execution: Heat the reaction mixture to a temperature between 80-110 °C and stir
vigorously until the starting material is consumed, as monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent like
ethyl acetate and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product is then purified by column chromatography on
silica gel to yield the desired biaryl compound.

Safety and Handling

4-lodo-m-xylene presents several hazards that require careful handling in a laboratory setting.

GHS Hazard Information

Pictogram Signal Word Hazard Statements

H315: Causes skin irritation.[4]
] H319: Causes serious eye
aalt text Warning o
irritation.[4] H335: May cause

respiratory irritation.[4]

Aggregated GHS information from multiple sources.[4]
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Personal Protective Equipment (PPE) and Handling
Precautions

A logical workflow for handling 4-lodo-m-xylene is outlined below.

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

Work in a Ventilated Area
(Fume Hood)

Handle with Care
- Avoid inhalation of vapors
- Prevent skin and eye contact

Proper Storage Waste Disposal
- Tightly sealed container - Follow institutional and local regulations
- Cool, dry, dark place - Designated hazardous waste container

Click to download full resolution via product page

Safe Handling Workflow for 4-lodo-m-xylene

First Aid Measures:

« If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

¢ If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical attention.
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« If inhaled: Move the person to fresh air.

o If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

This document is intended for informational purposes for trained professionals and does not
supersede any institutional safety protocols or regulatory requirements. Always consult the
Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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